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Compound of Interest

Compound Name: 2-Benzylpyrimidine

CAS No.: 106564-15-2

Cat. No.: B14149410

Get Quote

Executive Summary: The "Privileged Scaffold"
2-Benzylpyrimidine (CAS 6903-40-8) serves as a critical intermediate in medicinal chemistry,

functioning as a "privileged scaffold"—a molecular framework capable of providing ligands for

diverse biological targets. Its structural hybridity, combining a lipophilic benzyl group with a

polar, hydrogen-bond-accepting pyrimidine ring, makes it an ideal linker in kinase inhibitors,

HDAC inhibitors, and receptor antagonists.

However, its safety profile is often extrapolated rather than empirically defined in public

databases. This guide synthesizes available data with rigorous structure-activity relationship

(SAR) read-across from its closest structural analog, 2-Benzylpyridine (CAS 101-82-6), to

provide a conservative and actionable safety protocol.

Chemical Identification & Physicochemical
Properties[1][2][3][4]
Understanding the physical state is the first line of defense. While often listed as a solid in

databases, 2-Benzylpyrimidine has a low melting point, meaning it may present as a
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supercooled liquid or a semi-solid melt in laboratory conditions.

Property Data Relevance to Safety

CAS Number 6903-40-8 Unique Identifier

IUPAC Name 2-(Phenylmethyl)pyrimidine Official nomenclature

Molecular Formula C₁₁H₁₀N₂ Nitrogen-rich heterocycle

Molecular Weight 170.21 g/mol Small molecule drug range

Physical State Low-melting solid / Liquid
Risk: Splash hazard if melted;

dust hazard if crystalline.

Melting Point
~10–12 °C (Estimated via

Analog)

Likely liquid at room

temperature.

Solubility
Soluble in DCM, MeOH,

DMSO

Permeates skin easily with

solvents.

pKa ~2.0 (Pyrimidine N)
Weakly basic; forms salts with

strong acids.

Hazard Identification (GHS Classification)
Note: In the absence of a specific REACH registration dossier for CAS 6903-40-8, the following

classification is derived from the "Read-Across" principle using the structural analog 2-

Benzylpyridine and standard amine/heterocycle profiles.

Signal Word:WARNING
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Hazard Class Category
Hazard Statement
(H-Code)

Description

Acute Toxicity (Oral) Cat 4 H302 Harmful if swallowed.

Skin

Corrosion/Irritation
Cat 2 H315

Causes skin irritation.

[1][2][3]

Eye Damage/Irritation Cat 2A H319
Causes serious eye

irritation.[3][4]

STOT - Single

Exposure
Cat 3 H335

May cause respiratory

irritation.[2]

Precautionary Statements (Selected):

P261: Avoid breathing dust/fume/gas/mist/vapors.[1]

P280: Wear protective gloves/eye protection/face protection.[3]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[1] Remove

contact lenses if present and easy to do.[1]

Toxicological Profile & Metabolic Fate
Acute Toxicity (Read-Across Analysis)
Direct LD50 data for 2-Benzylpyrimidine is sparse. We utilize 2-Benzylpyridine (CAS 101-82-

6) as a high-confidence surrogate due to the isosteric replacement of a carbon (CH) with a

nitrogen (N).

Oral LD50 (Rat): Estimated 500 – 2000 mg/kg (Classified as Harmful).

Subcutaneous LD50 (Mouse): 1500 mg/kg (Source: RTECS for 2-Benzylpyridine).

Dermal/Inhalation: Data not determined; treat as fully permeable and potentially toxic by

inhalation due to volatility of the liquid phase.

Metabolic Activation Pathway
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In drug discovery, the "benzylic" position is a metabolic soft spot. Cytochrome P450 enzymes

(specifically CYP3A4 and CYP2D6) can hydroxylate this position. This has two safety

implications:

Bioactivation: Formation of reactive intermediates.

Toxic Metabolites: Cleavage of the bridge can release the free heterocycle and

benzaldehyde derivatives.

Toxicological Implication
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Figure 1: Predicted metabolic pathway. The formation of benzaldehyde (a known sensitizer)

suggests a mechanism for potential secondary toxicity.

Impurity Profile & Synthesis Hazards
For process chemists, the toxicity of the impurities often exceeds that of the target. 2-
Benzylpyrimidine is typically synthesized via the coupling of phenylacetonitrile with a

pyrimidine precursor.
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Potential Impurity Origin Toxicity Hazard

Phenylacetonitrile (Benzyl

Cyanide)
Starting Material

High Toxicity. Metabolizes to

release cyanide. Oral LD50

~270 mg/kg.

2-Chloropyrimidine Precursor
Corrosive/Sensitizer. Potential

alkylating agent.

Benzyl Chloride Alternative Route
Carcinogen (1B). Lachrymator.

[5] Causes severe burns.

Protocol: Always run a TLC or LC-MS check for Phenylacetonitrile before scaling up reactions

involving this intermediate, as residual cyanide precursors pose a lethal risk.

Safe Handling Protocol: The "Self-Validating"
Workflow
This protocol ensures that safety is not just a step, but a loop that validates itself.
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Receipt of Material
(Check Physical State)

Don PPE:
Nitrile Gloves (Double), Goggles, Lab Coat

Is it Liquid or Solid?

Handle as Volatile Liquid
Use Fume Hood + Positive Displacement Pipette

 Liquid/Melt

Handle as Dust Hazard
Weigh in Closed Balance or Hood

 Solid

Waste Disposal
Acidify to pH < 3 (Protonate Pyrimidine)

Check pH Strip
(Validation Step)

Dispose in Organic Waste

 pH Confirmed

Click to download full resolution via product page

Figure 2: Operational workflow. The "Acidify" step converts the volatile free base into a non-

volatile salt, reducing inhalation risk during disposal.

Detailed Steps:
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Receipt: Inspect the bottle. If the compound appears wet or oily, it has melted (MP ~10-

12°C). Do not heat to melt further unless vented.

Transfer: Use a positive displacement pipette if liquid to prevent dripping. If solid, use an

anti-static spatula.

Neutralization: Before disposal, treat the waste stream with 1M HCl. This protonates the

pyrimidine nitrogen (forming the hydrochloride salt), which drastically reduces vapor

pressure and skin permeability.

Validation: Dip a pH strip into the waste container. It must read acidic (Red/Orange). If not,

add more acid. This confirms the compound is in its safer salt form.

Emergency Response
Eye Contact: Immediate irrigation for 15 minutes. The basic nature of the pyrimidine ring can

cause corneal clouding if not treated.

Skin Contact: Wash with soap and water.[1][4] Do not use ethanol; it will increase absorption

of the lipophilic benzyl group.

Spill (Liquid): Absorb with vermiculite. Do not use sawdust (flammability risk).

Spill (Solid): Wet sweep to avoid dust generation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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